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Compound of Interest

Compound Name:
8-bromoquinoline-5-carboxylic

Acid

Cat. No.: B1278826 Get Quote

Essential Safety and Handling Guide for 8-
bromoquinoline-5-carboxylic Acid
Disclaimer: The following safety and handling information is based on data for structurally

similar compounds, including "5-bromoquinoline-8-carboxylic acid" and "8-bromoquinoline-4-

carboxylic acid," due to the absence of a specific Safety Data Sheet (SDS) for 8-
bromoquinoline-5-carboxylic Acid in the search results. Researchers must conduct a

thorough risk assessment before handling this chemical and consult the specific SDS if it

becomes available.

Hazard Identification
Based on related compounds, 8-bromoquinoline-5-carboxylic Acid is anticipated to present

the following hazards:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment is crucial to minimize exposure and ensure safety.

The following table summarizes the recommended PPE for handling 8-bromoquinoline-5-
carboxylic Acid.

Body Part
Personal Protective
Equipment

Specification/Standard

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.[3][4]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][4]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

inadequate, a NIOSH/MSHA-

approved respirator with an

appropriate filter (e.g., type

ABEK (EN14387) respirator

filter) should be used.[5]

Operational Plan for Safe Handling
A systematic approach to handling 8-bromoquinoline-5-carboxylic Acid is essential for

laboratory safety.

3.1. Pre-Handling Procedures

Risk Assessment: Conduct a specific risk assessment for the planned experiment.

Information Review: Review the Safety Data Sheet (SDS) for 8-bromoquinoline-5-
carboxylic Acid if available, or this guide if not.
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Emergency Preparedness: Ensure that an eyewash station and safety shower are readily

accessible.[3]

PPE Check: Inspect all PPE for integrity before use.

Ventilation: Confirm that the chemical fume hood or other ventilation system is functioning

correctly.

3.2. Handling Protocol

Work Area: Always handle the chemical within a designated area, preferably a chemical

fume hood.

Dispensing: As 8-bromoquinoline-5-carboxylic Acid is a solid, carefully weigh and

dispense the required amount, avoiding the creation of dust.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4] Do not breathe

dust/fume/gas/mist/vapors/spray.[3]

Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work

area.

3.3. Spill Management

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For a solid spill, sweep up the material and place it into a suitable, closed

container for disposal. Avoid generating dust.[4] For a solution, absorb the spill with an inert

material (e.g., sand, silica gel, acid binder) and place it in a sealed container for disposal.[3]

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

3.4. Disposal Plan

Waste Classification: Chemical waste must be classified as hazardous.
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Containerization: Dispose of waste in a designated, labeled, and sealed container.

Regulations: Adhere to all local, regional, and national regulations for hazardous waste

disposal.[3] Do not empty into drains.[3]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 8-bromoquinoline-
5-carboxylic Acid in a laboratory setting.
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Caption: Workflow for Safe Handling of 8-bromoquinoline-5-carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

